Hepatoprotective Activity of (+)-Cyclosativene in Lipid Peroxidation Assays
In a comparative study of 15 sesquiterpenoids, (+)-cyclosativene at 1 mM reduced malonaldehyde levels in endogenous and induced lipid peroxidation assays up to 35% and 70%, respectively, compared to ascorbic acid positive control [1]. This activity was comparable to other sesquiterpenoids in the panel; however, α-humulene was the only compound tested that failed to show significant reduction, establishing a clear functional divergence within the sesquiterpene class [1].
| Evidence Dimension | Hepatoprotection (reduction of malonaldehyde levels) |
|---|---|
| Target Compound Data | Up to 35% reduction in endogenous lipid peroxidation; up to 70% reduction in induced lipid peroxidation at 1 mM |
| Comparator Or Baseline | 14 of 15 sesquiterpenoids tested showed activity; α-humulene was inactive. Ascorbic acid used as positive control. |
| Quantified Difference | Active vs. inactive α-humulene (class-level distinction) |
| Conditions | Liver homogenates from Wistar rats; thiobarbituric acid reactive species (TBARS) test; 1 mM concentration |
Why This Matters
Demonstrates that (+)-cyclosativene possesses measurable hepatoprotective capacity not uniformly shared across all sesquiterpenes, supporting its selection for oxidative stress-related research where α-humulene would be ineffective.
- [1] Vinholes, J., Rudnitskaya, A., Gonçalves, P., Martel, F., Coimbra, M. A., & Rocha, S. M. (2014). Hepatoprotection of sesquiterpenoids: a quantitative structure-activity relationship (QSAR) approach. Food Chemistry, 146, 78-84. View Source
